4-[4-methyl-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-2-yl]morpholine

• IUPAC Name: 4-[4-methyl-6-(4-pyrazolo[1,5-a]pyrazin-4-ylpiperazin-1-yl)pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C19H24N8O/c1-15-14-17(23-19(22-15)26-10-12-28-13-11-26)24-6-8-25(9-7-24)18-16-2-3-21-27(16)5-4-20-18/h2-5,14H,6-13H2,1H3
• InChI Key: QMXPWDDMRLTIEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C4=NC=CN5C4=CC=N5
• Molecular Formula: C19H24N8O
• Molecular Weight: 380.4 g/mol

Description

The compound “4-[4-methyl-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-2-yl]morpholine” belongs to the family of pyrazolo[1,5-a]pyrimidines. These compounds are purine analogues and have beneficial properties as antimetabolites in purine biochemical reactions. They have attracted wide pharmaceutical interest because of their antitrypanosomal activity.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidines have simpler and greener synthetic methodology (RME: 40–53%) as compared to those of BODIPYS (RME: 1.31–17.9%). Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold.

Chemical Reactions Analysis

The chemical reactions of pyrazolo[1,5-a]pyrimidines are influenced by the presence of electron-donating groups (EDGs) at position 7 on the fused ring, which improve both the absorption and emission behaviors. The dipole moment changes (Δμ) in those compounds were calculated to be 10.3, 12.8 and 19.0 D.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties. They allow good solid-state emission intensities (QY SS = 0.18 to 0.63) in these compounds and thus, solid-state emitters can be designed by proper structural selection.

Scientific Research Applications

Cancer Treatment (CDK2 Inhibition)

CDK2 (cyclin-dependent kinase 2) inhibition is a promising strategy for cancer treatment. Researchers have designed a novel set of small molecules based on the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. These compounds were synthesized as CDK2 inhibitors. Notably, most of these molecules exhibited superior cytotoxic activity against breast cancer (MCF-7) and colorectal carcinoma (HCT-116) cell lines, with IC50 values ranging from 45 to 97 nM and 6 to 99 nM, respectively. .

Central cGMP Elevation

Another compound related to the pyrimidine scaffold has been reported to elevate central cGMP (cyclic guanosine monophosphate) levels in the brain and cerebrospinal fluid (CSF) of rodents. .

Antiviral and Antibacterial Activities

Heterocycles containing the 1,2,3-triazole moiety, similar to the pyrimidine derivative , have demonstrated antiviral and antibacterial activities. .

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition can lead to a significant alteration in cell cycle progression

Biochemical Pathways

The compound’s action primarily affects the cell cycle regulation pathway via CDK2 inhibition . This can lead to the inhibition of cell proliferation, particularly in cancer cells . The downstream effects include alterations in cell cycle progression and the potential induction of apoptosis within cells .

Result of Action

The compound has shown significant cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . It has demonstrated superior cytotoxic activities with IC50 values ranging from 45–97 nM and 6–99 nM, respectively . These results suggest that the compound could potentially be effective in inhibiting the growth of these cancer cells .

Future Directions

Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have a high impact in medicinal chemistry and could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.